Cas no 1287746-86-4 (N-Benzo[b]thien-5-yl-3,4-dihydro-2H-Pyrrol-5-amine)

• Product Name: N-Benzo[b]thien-5-yl-3,4-dihydro-2H-Pyrrol-5-amine
• CAS No: 1287746-86-4
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 2137122
• Update Time: 2023-08-04

N-Benzo[b]thien-5-yl-3,4-dihydro-2H-Pyrrol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-benzo[b]thien-5-yl-3,4-dihydro-2H-Pyrrol-5-amine
• N-Benzo[b]thien-5-yl-3,4-dihydro-2H-Pyrrol-5-amine

• Inchi： 1S/C12H12N2S/c1-2-12(13-6-1)14-10-3-4-11-9(8-10)5-7-15-11/h3-5,7-8H,1-2,6H2,(H,13,14)
• InChI Key： JYBXDCLTIPYZDQ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)NC1CCCN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Topological Polar Surface Area: 52.6